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Compound of Interest

Compound Name: 2,3,4-Trichlorothiophene

Cat. No.: B097329 Get Quote

An In-depth Technical Guide to 2,3,4-Trichlorothiophene

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,3,4-trichlorothiophene (CAS

Number: 17249-78-4), a halogenated heterocyclic compound. It is intended to be a key

resource for researchers, chemists, and professionals in drug development and materials

science. This document details the physicochemical properties, spectroscopic data, synthesis,

reactivity, and safety information for 2,3,4-trichlorothiophene. The information is presented in

a clear and accessible format, with quantitative data summarized in tables and key processes

visualized using diagrams.

Chemical and Physical Properties
2,3,4-Trichlorothiophene is a chlorinated derivative of thiophene.[1] Its physical and chemical

properties are crucial for its handling, storage, and application in chemical synthesis.[2][3]
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Property Value Source

CAS Number 17249-78-4 [1][2][3][4]

Molecular Formula C4HCl3S [1][2][4]

Molecular Weight 187.47 g/mol [1][2]

Melting Point -0.5 °C [2]

Boiling Point 203-208 °C [2]

Density 1.613 g/cm³ [2]

IUPAC Name 2,3,4-trichlorothiophene [1]

SMILES C1=C(C(=C(S1)Cl)Cl)Cl [1]

InChI
InChI=1S/C4HCl3S/c5-2-1-8-

4(7)3(2)6/h1H
[1]

InChIKey
OVXHWSNIIKNEQD-

UHFFFAOYSA-N
[1]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of 2,3,4-
trichlorothiophene. While a specific, comprehensive dataset for this particular isomer is not

readily available in the provided search results, the following table outlines the expected

spectroscopic characteristics based on its structure and data for related chlorothiophenes.[5][6]

[7][8][9]
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Spectroscopic Technique Expected Characteristics

¹H NMR

A single signal (singlet) in the aromatic region (δ

7.0-8.0 ppm) corresponding to the single proton

at the 5-position.

¹³C NMR

Four distinct signals in the aromatic region

corresponding to the four carbon atoms of the

thiophene ring. The carbon atoms bonded to

chlorine will be downfield shifted.

Infrared (IR) Spectroscopy

Characteristic C-H stretching vibrations for the

aromatic proton, C=C stretching for the

thiophene ring, and strong C-Cl stretching

absorptions in the fingerprint region.[7][9]

Mass Spectrometry (MS)

A molecular ion peak (M+) at m/z 186 (for ³⁵Cl)

with a characteristic isotopic pattern due to the

presence of three chlorine atoms (M+2, M+4,

M+6 peaks).[6]

Synthesis and Experimental Protocols
The synthesis of polychlorinated thiophenes can be achieved through various methods, often

involving the direct chlorination of thiophene or substituted thiophenes.[10] Dehydrochlorination

of chlorinated thiophene addition products is another common route.[10]

A general experimental workflow for the synthesis of a chlorinated thiophene is outlined below.
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General Synthesis Workflow for Chlorinated Thiophenes

Starting Material
(e.g., Thiophene)

Chlorination
(e.g., Cl2, SO2Cl2)

Chlorinated Thiolane/Thiolene
Addition Products

Dehydrochlorination
(Heat, Catalyst)

Crude Chlorothiophene Mixture

Purification
(e.g., Distillation)

2,3,4-Trichlorothiophene

Click to download full resolution via product page

Caption: General synthesis workflow for chlorinated thiophenes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b097329?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol Example: Synthesis of a
Dichlorothiophene
While a specific protocol for 2,3,4-trichlorothiophene is not detailed in the provided results, a

patented method for producing dichlorothiophene involves heating tetrachlorothiolane in the

presence of activated carbon.[10] This provides a template for a potential synthesis route.

Reaction Setup: A reaction vessel is charged with tetrachlorothiolane and activated carbon.

Heating: The mixture is heated to a temperature between 143°C and 260°C.[10]

Dehydrochlorination: During heating, HCl is eliminated from the tetrachlorothiolane, forming

dichlorothiophene.[10]

Purification: The resulting dichlorothiophene is then purified, typically by distillation, to

separate it from other chlorinated species and byproducts.

Reactivity and Potential Applications
2,3,4-Trichlorothiophene, as a polyhalogenated heterocycle, is expected to be a versatile

intermediate in organic synthesis. The chlorine atoms can be substituted through nucleophilic

aromatic substitution (SNAr) reactions, and the remaining C-H bond can be functionalized, for

example, through lithiation followed by reaction with an electrophile.

Thiophene derivatives are recognized as important structural motifs in medicinal chemistry and

are found in a variety of therapeutic agents.[11][12][13] They are used in the synthesis of

compounds with anti-inflammatory, antifungal, and anticancer properties.[11][12]
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Role of 2,3,4-Trichlorothiophene as a Chemical Intermediate

2,3,4-Trichlorothiophene

Nucleophilic Aromatic
Substitution (SNAr)

C-H Functionalization

Functionalized Thiophene
Derivatives
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Caption: Role of 2,3,4-Trichlorothiophene as an intermediate.

Safety and Handling
The safe handling of 2,3,4-trichlorothiophene is paramount. Based on safety data for related

chlorothiophenes, this compound should be considered hazardous. The following table

summarizes key safety information. Note that this is based on data for similar compounds and

a specific Safety Data Sheet (SDS) for 2,3,4-trichlorothiophene should always be consulted.
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Safety Aspect Recommendation Source

Hazard Statements

Harmful if swallowed, in

contact with skin, or if inhaled.

[14][15] Causes skin and

serious eye irritation.[14][16]

May cause respiratory

irritation.[16] Harmful to

aquatic life with long-lasting

effects.[14] Highly flammable

liquid and vapor.[14][15]

[14][15][16]

Precautionary Statements

Keep away from heat, sparks,

open flames, and hot surfaces.

[14][16] Use only outdoors or

in a well-ventilated area.[14]

Wear protective gloves, eye

protection, and face protection.

[14][16] In case of contact with

skin or eyes, rinse immediately

with plenty of water.[14][16]

[14][16]

Personal Protective Equipment

(PPE)

Safety glasses with side-

shields, protective gloves (e.g.,

nitrile rubber), and a lab coat

are required. Work should be

conducted in a fume hood.

[14][16]

Fire Fighting Measures

Use dry chemical, CO₂, or

foam. Water spray may be

used to cool containers.[14]

Vapors may form explosive

mixtures with air.[14]

[14]

First Aid If inhaled: Move to fresh air. In

case of skin contact: Take off

immediately all contaminated

clothing and wash skin with

soap and water. In case of eye

contact: Rinse thoroughly with

[14][16][17]
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plenty of water for at least 15

minutes. If swallowed: Do NOT

induce vomiting. Rinse mouth

with water. Seek immediate

medical attention in all cases

of exposure.

Storage

Store in a well-ventilated

place.[15][17] Keep container

tightly closed.[14][15][16][17]

Keep away from heat and

sources of ignition.[15][16][17]

[14][15][16][17]

Disposal

Dispose of contents/container

to an approved waste disposal

plant.[17]

[17]

Conclusion
2,3,4-Trichlorothiophene is a valuable chemical intermediate with significant potential in the

synthesis of complex organic molecules, particularly for pharmaceutical and agrochemical

applications. Its reactivity, driven by the presence of multiple chlorine substituents and a

reactive C-H bond, allows for diverse functionalization pathways. A thorough understanding of

its physicochemical properties, spectroscopic signatures, and safety precautions is essential for

its effective and safe utilization in a research and development setting. This guide serves as a

foundational resource to support such endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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